![molecular formula C15H18N2OS B6633291 2-(3-aminophenyl)-N-[(5-ethylthiophen-2-yl)methyl]acetamide](/img/structure/B6633291.png)
2-(3-aminophenyl)-N-[(5-ethylthiophen-2-yl)methyl]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(3-aminophenyl)-N-[(5-ethylthiophen-2-yl)methyl]acetamide, also known as EMA401, is a small molecule drug that is currently being developed for the treatment of chronic pain. This drug has shown promising results in preclinical studies and has the potential to become a new treatment option for patients suffering from chronic pain.
Mechanism of Action
2-(3-aminophenyl)-N-[(5-ethylthiophen-2-yl)methyl]acetamide acts as a selective antagonist of the angiotensin II type 2 receptor (AT2R), which is expressed in the peripheral nervous system. By blocking this receptor, this compound is able to reduce pain signaling and provide pain relief.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. These include reducing the expression of pro-inflammatory cytokines, decreasing the activity of nociceptive neurons, and reducing the release of neurotransmitters involved in pain signaling.
Advantages and Limitations for Lab Experiments
One of the major advantages of 2-(3-aminophenyl)-N-[(5-ethylthiophen-2-yl)methyl]acetamide is its selectivity for the AT2R, which reduces the risk of off-target effects. Additionally, this drug has shown good safety and tolerability in preclinical studies. However, one limitation of this compound is its relatively short half-life, which may require frequent dosing in clinical settings.
Future Directions
There are several future directions for the development of 2-(3-aminophenyl)-N-[(5-ethylthiophen-2-yl)methyl]acetamide. These include evaluating the safety and efficacy of this drug in clinical trials, exploring its potential use in other types of chronic pain, and investigating the mechanisms underlying its pain-relieving effects. Additionally, there is potential for the development of new drugs targeting the AT2R for the treatment of chronic pain.
Synthesis Methods
The synthesis of 2-(3-aminophenyl)-N-[(5-ethylthiophen-2-yl)methyl]acetamide involves several steps, including the reaction of 2-bromoacetophenone with thiophene-2-carbaldehyde to form 2-(2-thienyl)-1-phenylethanone. This intermediate is then treated with ethylmagnesium bromide to form the corresponding alcohol, which is then converted to the final product through a series of reactions involving amide formation and reduction.
Scientific Research Applications
2-(3-aminophenyl)-N-[(5-ethylthiophen-2-yl)methyl]acetamide has been extensively studied in preclinical models of chronic pain, including neuropathic pain and inflammatory pain. In these studies, this compound has been shown to reduce pain behavior and improve quality of life in animals. These results have led to the initiation of clinical trials in humans to evaluate the safety and efficacy of this drug.
properties
IUPAC Name |
2-(3-aminophenyl)-N-[(5-ethylthiophen-2-yl)methyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H18N2OS/c1-2-13-6-7-14(19-13)10-17-15(18)9-11-4-3-5-12(16)8-11/h3-8H,2,9-10,16H2,1H3,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LCRFFKJMDQDHDY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(S1)CNC(=O)CC2=CC(=CC=C2)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H18N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
274.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.